4-((Furan-2-ylmethyl)thio)butanenitrile

• CAS No.: 88046-19-9
• Molecular Formula: C9H11NOS
• Molecular Weight: 181.26 g/mol
• IUPAC Name: 4-(furan-2-ylmethylsulfanyl)butanenitrile
• InChI: InChI=1S/C9H11NOS/c10-5-1-2-7-12-8-9-4-3-6-11-9/h3-4,6H,1-2,7-8H2
• InChI Key: IYIGSFLKCIUUPD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CSCCCC#N

Description

4-((Furan-2-ylmethyl)thio)butanenitrile is a useful research compound. Its molecular formula is C9H11NOS and its molecular weight is 181.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of sodium hydroxide (12.7 g) in water (50 ml) and ethanol (50 ml) was added dropwise over 30 minutes to a solution of furanylmethyl mercaptan (34.25 g) and 4-chlorobutyronitrile (31.58 g) in ethanol (150 ml) under nitrogen at 10° C. (ice-bath). The temperature rose slightly (to 18° C.) and the solution went cloudy. It was stirred at room temperature for 6.5 hours and allowed to stand for 20 hours. Ethanol was removed by evaporation at reduced pressure. The residue was dissolved in water (100 ml) and the solution was extracted with chloroform . The combined extracts were washed with water, dried (MgSO4) and chloroform evaporated at reduced pressure. The residual light-brown liquid was vacuum-distilled to give 4-(2-furanylmethylthio)butyronitrile (51.16 g), b.p.0.05 mm 112°-5° C.